Cyclohexyl-[3-(3,5-difluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol
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Description
Cyclohexyl-[3-(3,5-difluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol is a useful research compound. Its molecular formula is C16H18F2N2O3 and its molecular weight is 324.328. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research on related compounds to Cyclohexyl-[3-(3,5-difluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol has focused on the synthesis and structural characterization of novel chemical entities. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas, highlighting innovative approaches in the development of pseudopeptidic structures composed of different amino acids (M. Sañudo et al., 2006). Similarly, the work on the oxidation of o-Methoxyphenols using hypervalent iodine reagent demonstrates the creation of cyclohexa-2,4-dienones, which are crucial for synthesizing complex molecules like asatone and demethoxyasatone (L. Kürti et al., 1999).
Catalytic Applications
The exploration of catalytic applications, such as the methoxycarbonylation of cyclohexene, is another area of interest. Using palladium metal deposited on a support has shown comparable activity to homogeneous Pd(II) complexes, illustrating the potential for more sustainable and recyclable catalyst systems (A. Vavasori et al., 2020). This work aligns with efforts to improve the efficiency and environmental impact of chemical synthesis.
Advanced Material Development
Research into the development of advanced materials, such as the encapsulation of molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y, showcases the innovative use of cyclohexyl and related compounds in catalysis. This specific study demonstrates an efficient, reusable catalyst system for the oxidation of primary alcohols and hydrocarbons, offering insights into the design of high-performing and recoverable catalytic materials (M. Ghorbanloo & Ali Maleki Alamooti, 2017).
Analytical Chemistry Applications
In analytical chemistry, the development of a chiral HPLC method for the novel triazole antitubercular compound MSDRT 12, which contains cyclohexyl-related structures, emphasizes the role of these compounds in pharmaceutical analysis. The method allows for the direct analysis of stereochemistry, crucial for understanding the activity and safety profiles of new drugs (R. Shekar et al., 2014).
Properties
IUPAC Name |
cyclohexyl-[3-(3,5-difluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F2N2O3/c1-22-14-11(17)7-10(8-12(14)18)15-19-16(23-20-15)13(21)9-5-3-2-4-6-9/h7-9,13,21H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSLFCWBMTFEPSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)C2=NOC(=N2)C(C3CCCCC3)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.